molecular formula C16H13NO2S B10843796 4-(Naphthalene-1-sulfonyl)-phenylamine

4-(Naphthalene-1-sulfonyl)-phenylamine

Cat. No.: B10843796
M. Wt: 283.3 g/mol
InChI Key: WJMHQZIDRDGGIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Naphthalene-1-sulfonyl)-phenylamine, also identified in crystallographic studies as 4-Amino-phenyl naphthalene-1-sulfonate, is a high-purity organic compound supplied For Research Use Only . Its molecular structure features a naphthalene ring system and an aminobenzene ring connected by a sulfonate group, with the plane of the aminobenzene ring forming a dihedral angle of 61.04° with the naphthalene system . This specific spatial arrangement and the presence of the functional groups make it a subject of interest in materials science and crystallography research . The molecular structure is stabilized by weak intramolecular C-H···O hydrogen bonds with the sulfonate group . Furthermore, the crystal packing is stabilized by weak intermolecular N-H···O hydrogen bonds and a C-H···π interaction, which are key to understanding the supramolecular architecture of organic solids . This reagent is valuable for fundamental studies in crystal engineering and the synthesis of more complex organic molecules.

Properties

Molecular Formula

C16H13NO2S

Molecular Weight

283.3 g/mol

IUPAC Name

4-naphthalen-1-ylsulfonylaniline

InChI

InChI=1S/C16H13NO2S/c17-13-8-10-14(11-9-13)20(18,19)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,17H2

InChI Key

WJMHQZIDRDGGIY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)C3=CC=C(C=C3)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Substituent Effects

Naphthalene sulfonamide derivatives vary significantly based on the position of the sulfonyl group and substituents on the phenylamine ring. Key comparisons include:

Table 1: Structural Comparison of Naphthalene Sulfonamide Derivatives
Compound Sulfonyl Position Phenylamine Substituents Key Properties/Applications
4-(Naphthalene-1-sulfonyl)-phenylamine 1 (α-position) None Potential enzyme inhibition (e.g., transglutaminase)
1-Naphthylamine-4-sulfonic acid 4 (α-position) None Intermediate in dye synthesis; high solubility in polar solvents
4-(Acetylamino)naphthalen-1-yl derivatives 1 (α-position) Acetylamino group Enhanced thermal stability (TGA: ~250°C decomposition) and TG2 inhibitory activity
4-Nitrophenylamine N/A Nitro group at para Reduced basicity (pKa ~1.0 vs. phenylamine’s pKa ~4.6) due to strong electron withdrawal
  • Electronic Effects: The sulfonyl group in 4-(Naphthalene-1-sulfonyl)-phenylamine strongly withdraws electrons, reducing the basicity of the phenylamine group compared to unsubstituted phenylamine. This effect parallels 4-nitrophenylamine but is less pronounced than nitro substitution .
  • Thermal Stability: Naphthalene sulfonamides generally exhibit higher thermal stability than simple phenylamines. For example, acetylamino-substituted derivatives decompose at ~250°C , whereas phenylamine itself is volatile (boiling point: 184°C) .

Preparation Methods

Sulfonation of Naphthalene Derivatives

The synthesis typically begins with the preparation of naphthalene-1-sulfonyl chloride, a critical intermediate. Chlorosulfonic acid reacts with 1-fluoronaphthalene at 20°C for 30 minutes, achieving an 82% yield of 4-fluoronaphthalene-1-sulfonyl chloride. This method avoids high-temperature conditions, reducing side reactions such as polysubstitution.

Reaction Conditions:

  • Reactants: 1-Fluoronaphthalene, chlorosulfonic acid (4.85:1 molar ratio)

  • Temperature: 20°C

  • Time: 30 minutes

  • Workup: Quenching with ice-water mixture, extraction with dichloromethane, drying over MgSO₄.

Coupling with Aniline Derivatives

The sulfonyl chloride intermediate undergoes nucleophilic substitution with phenylamine. In a patent by, this step employs triethylamine as a base to neutralize HCl, facilitating the formation of the sulfonamide bond.

Typical Procedure:

  • Dissolve 4-fluoronaphthalene-1-sulfonyl chloride (1 eq) in anhydrous THF.

  • Add phenylamine (1.1 eq) dropwise at 0°C under nitrogen.

  • Stir for 4 hours at room temperature.

  • Purify via column chromatography (SiO₂, hexane/ethyl acetate 3:1), yielding 75–80%.

Transition-Metal-Free N-Arylation Methods

Base-Mediated Coupling

A patent by describes a transition-metal-free approach using tertiary amines and aryl sulfonates. This method eliminates palladium catalysts, reducing costs and metal contamination risks.

Optimized Protocol:

  • Base: Potassium tert-butoxide (2 eq)

  • Solvent: DMSO at 110°C

  • Yield: 68% after 12 hours.

Mechanistic Insights

The reaction proceeds via a radical pathway, where the base generates a sulfonate radical intermediate. Electron-deficient naphthalene rings enhance electrophilicity at the 1-position, favoring regioselective coupling.

Catalytic Systems for Enhanced Efficiency

Palladium-Catalyzed Amination

Although less common, Pd(PPh₃)₄ catalyzes the coupling of naphthalene-1-sulfonyl chloride with arylboronic acids. This method achieves higher yields (up to 92%) but requires stringent anhydrous conditions.

Key Parameters:

  • Catalyst Loading: 5 mol% Pd(PPh₃)₄

  • Ligand: XPhos (10 mol%)

  • Solvent: Toluene at 80°C.

Photocatalytic Methods

Recent advances utilize visible-light photocatalysts (e.g., Ru(bpy)₃²⁺) to activate sulfonyl chlorides. This approach reduces energy consumption and achieves 70% yield in 6 hours under blue LED irradiation.

Industrial-Scale Production Considerations

Solvent Selection

Large-scale synthesis prioritizes low-cost solvents:

  • Toluene for sulfonation (bp 110°C, easy separation)

  • Ethanol/water mixtures for crystallization.

Purification Techniques

  • Recrystallization: Ethanol/water (3:1) achieves >99% purity.

  • Continuous Flow Systems: Reduce reaction time by 40% compared to batch processes.

Comparative Analysis of Methods

Method Yield Catalyst Cost Index Scalability
Classical Sulfonation75–80%NoneLowHigh
Transition-Metal-Free68%KOtBuModerateModerate
Palladium-Catalyzed92%Pd(PPh₃)₄HighLow
Photocatalytic70%Ru(bpy)₃²⁺HighExperimental

Q & A

Q. What synthetic methodologies are recommended for preparing 4-(Naphthalene-1-sulfonyl)-phenylamine with high purity?

Answer: The synthesis typically involves sulfonylation of phenylamine derivatives using naphthalene-1-sulfonyl chloride under controlled conditions. Key steps include:

  • Sulfonylation Reaction : React phenylamine with naphthalene-1-sulfonyl chloride in anhydrous dichloromethane or tetrahydrofuran (THF) at 0–5°C, using a base like pyridine to neutralize HCl byproducts .
  • Purification : Post-reaction, purify the crude product via recrystallization (e.g., using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane eluent) to achieve >90% purity. Purity grades for analogous sulfonic acids (e.g., 1-Naphthylamine-4-sulfonic acid) suggest recrystallization as effective for removing unreacted starting materials .

Q. What analytical techniques are essential for characterizing 4-(Naphthalene-1-sulfonyl)-phenylamine?

Answer: Critical techniques include:

  • NMR Spectroscopy : Confirm structural integrity via 1^1H and 13^{13}C NMR, focusing on sulfonyl group signals (~7.5–8.5 ppm for naphthalene protons) and amine proton environments .
  • High-Performance Liquid Chromatography (HPLC) : Assess purity using a C18 column with UV detection (λ = 254 nm). Retention times for sulfonamide derivatives are typically >10 minutes in acetonitrile/water gradients .
  • Mass Spectrometry (MS) : Electrospray ionization (ESI-MS) in positive ion mode can verify molecular weight (expected [M+H]+^+ ~316 g/mol) .

Q. What safety protocols are critical when handling 4-(Naphthalene-1-sulfonyl)-phenylamine in laboratory settings?

Answer:

  • Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure. The compound’s structural analogs (e.g., R-(+)-1-(Naphthyl) ethylamine) are associated with respiratory and skin irritation .
  • Ventilation : Conduct reactions in fume hoods due to potential volatility of intermediates.
  • Spill Management : Apply acidic spray-coupled foam (e.g., 3:1 mass ratio of foam to compound) to solidify spills, achieving >90% decontamination efficiency within 3 minutes .

Advanced Research Questions

Q. How does the naphthalene-1-sulfonyl moiety influence electronic properties and reactivity in substitution reactions?

Answer: The sulfonyl group acts as a strong electron-withdrawing group, directing electrophilic substitution to the para position of the phenylamine ring. Experimental evidence from analogous compounds (e.g., 4-(3-Chloro-4-fluorophenoxy)-2-methylaniline) shows:

  • Oxidation Stability : The sulfonyl group stabilizes the amine against oxidation, reducing quinone formation under acidic conditions .
  • Nucleophilic Substitution : Reactivity with nucleophiles (e.g., thiols) is enhanced at the sulfonyl-linked phenyl ring, with reaction rates 2–3× higher than non-sulfonylated analogs. Density functional theory (DFT) calculations suggest lowered activation energy due to sulfonyl-induced charge polarization .

Q. What experimental designs are optimal for assessing environmental persistence and degradation pathways?

Answer:

  • Biodegradation Studies : Use OECD 301F (manometric respirometry) to measure biological oxygen demand (BOD) over 28 days. Naphthalene derivatives often exhibit half-lives >60 days in aerobic aquatic systems, indicating moderate persistence .
  • Photodegradation : Expose the compound to UV light (λ = 254 nm) in aqueous solution. HPLC-MS can identify degradation products (e.g., sulfonic acid derivatives) via cleavage of the sulfonamide bond .

Q. How can computational models predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

Answer:

  • Molecular Docking : Use AutoDock Vina to simulate binding to targets like 5-HT6 receptors. Analogous sulfonamide-phenylamine compounds (e.g., 4-(2-bromo-6-pyrrolidin-1-ylpyridine-4-sulfonyl)phenylamine) show high affinity (Ki_i < 10 nM) due to sulfonyl group interactions with hydrophobic receptor pockets .
  • Quantitative Structure-Activity Relationship (QSAR) : Correlate substituent effects (e.g., electron-withdrawing groups on the naphthalene ring) with bioactivity using descriptors like Hammett constants (σ+^+) .

Q. How do contradictory data on systemic toxicity in animal models inform risk assessment?

Answer:

  • Dose-Response Analysis : Compare hepatic effects in rodents (e.g., elevated ALT levels at >50 mg/kg/day) with conflicting data on renal toxicity. Meta-analyses of inhalation vs. oral exposure routes show route-specific thresholds (e.g., oral LD50_{50} = 300 mg/kg in rats vs. 150 mg/kg via dermal exposure) .
  • Mechanistic Studies : Use in vitro hepatocyte models to isolate metabolic pathways (e.g., CYP450-mediated oxidation) contributing to toxicity discrepancies .

Q. What strategies optimize catalytic applications of 4-(Naphthalene-1-sulfonyl)-phenylamine in CO2 conversion?

Answer:

  • Catalyst Design : Immobilize the compound on PdAg nanoparticles via Pd-N bonding (confirmed by XPS). The phenylamine moiety enhances electron transfer, increasing formic acid yield by 40% compared to amine-free catalysts .
  • Reaction Optimization : Use bicarbonate buffer (pH 8.5) to stabilize intermediates. Kinetic studies show a reaction order of 0.5 for bicarbonate, indicating rate-limiting CO2 adsorption .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.